Cas no 78751-61-8 (2-(propan-2-yl)pyrene)

• Product Name: 2-(propan-2-yl)pyrene
• CAS No: 78751-61-8
• MF: C₁₉H₁₆
• MW: 244.330345153809
• CID: 1794617
• PubChem ID: 157246
• Update Time: 2025-04-21

2-(propan-2-yl)pyrene Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)pyrene
• 2-Isopropylpyrene
• pyrene, 2-(1-methylethyl)-
• 78751-61-8
• InChI=1/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H
• DTXSID90229268

• Inchi： 1S/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H3
• InChI Key： MZHWYYWPJIVLRW-UHFFFAOYSA-N
• SMILES： C12C3C=CC4C=CC=C(C=CC=1C=C(C=3)C(C)C)C2=4

Computed Properties

• Exact Mass: 244.125200510g/mol
• Monoisotopic Mass: 244.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų